2Bod5iud08

• CAS No.: 874943-02-9
• Molecular Formula: C21H25Cl2N2O2+
• Molecular Weight: 408.3 g/mol
• IUPAC Name: [4-[(3,4-dichlorobenzoyl)amino]phenyl]methyl-dimethyl-(oxan-4-yl)azanium
• InChI: InChI=1S/C21H24Cl2N2O2/c1-25(2,18-9-11-27-12-10-18)14-15-3-6-17(7-4-15)24-21(26)16-5-8-19(22)20(23)13-16/h3-8,13,18H,9-12,14H2,1-2H3/p+1
• InChI Key: BXCVNDLGUWFNBK-UHFFFAOYSA-O
• Canonical SMILES: C[N+](C)(CC1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)Cl)Cl)C3CCOCC3

Description

The compound “2Bod5iud08” is identified as JNJ-17166864 CATION. It is a unique chemical substance with a specific alphanumeric code assigned by the Food and Drug Administration (FDA) for identification purposes . This compound is used in various scientific and industrial applications due to its unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for JNJ-17166864 CATION would likely involve large-scale chemical synthesis processes, adhering to stringent quality control and safety standards. These methods would ensure the consistent production of the compound with high purity and yield.

Chemical Reactions Analysis

Types of Reactions

JNJ-17166864 CATION can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and an increase in oxidation state.

Reduction: This reaction involves the gain of electrons and a decrease in oxidation state.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

The specific reagents and conditions used in these reactions would depend on the desired outcome. Common reagents might include oxidizing agents, reducing agents, and various catalysts. Reaction conditions such as temperature, pressure, and solvent choice would be optimized for each specific reaction.

Major Products Formed

Scientific Research Applications

JNJ-17166864 CATION has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: May be used in biological studies to understand its effects on different biological systems.

Industry: Used in the production of various industrial chemicals and materials.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to JNJ-17166864 CATION include other cationic compounds with similar chemical structures and properties. Examples of similar compounds might include other FDA-registered cationic substances with unique alphanumeric codes.

Uniqueness

The uniqueness of JNJ-17166864 CATION lies in its specific chemical structure and properties, which differentiate it from other similar compounds. Its unique identifier code (2Bod5iud08) assigned by the FDA ensures its distinct identity in scientific and industrial applications .